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Cat. No.: B12749967 Get Quote

Fluorine-18 (¹⁸F) is the most widely used radioisotope for Positron Emission Tomography

(PET), a powerful molecular imaging technique used in both clinical diagnostics and preclinical

research.[1][2] Its popularity stems from a combination of favorable physical and chemical

properties. With a half-life of 109.8 minutes, ¹⁸F provides sufficient time for multi-step chemical

syntheses and imaging protocols while minimizing the patient's radiation exposure.[1][3] It

decays primarily through positron emission (97%), producing low-energy positrons (635 keV)

that result in high-resolution PET images.[1][2]

The ability to substitute a hydrogen atom or a hydroxyl group with fluorine can significantly alter

a molecule's biological properties, including its metabolic stability and receptor binding affinity,

without adding substantial steric bulk. This makes ¹⁸F an ideal label for a wide range of

biologically active molecules, from small-molecule drugs to peptides and proteins.[1][4] The

most common application is in the synthesis of radiopharmaceuticals like

[¹⁸F]Fluorodeoxyglucose ([¹⁸F]FDG), a glucose analog used extensively in oncology to visualize

tumors with high glucose metabolism.[3]

Core Principles of Fluorine-18 Production
Fluorine-18 is typically produced in a cyclotron by bombarding an enriched water target

([¹⁸O]H₂O) with protons. This nuclear reaction, denoted as ¹⁸O(p,n)¹⁸F, yields no-carrier-added

(n.c.a.) [¹⁸F]fluoride ions in an aqueous solution.[5] The term "no-carrier-added" signifies that

the product is essentially free of the stable isotope, ¹⁹F, leading to very high specific activity.
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High specific activity is crucial for PET tracers that target receptors present in low

concentrations in the body.[6]
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1. [¹⁸F]Fluoride Trapping
(Anion Exchange Cartridge)

2. Elution & Activation
(K₂CO₃/K₂₂₂ or TBA salt)

3. Azeotropic Drying
(Acetonitrile)

4. Nucleophilic Substitution
(Precursor in Solvent, Heat)

5. Deprotection (if necessary)
(e.g., Acid/Base Hydrolysis)

6. Purification
(HPLC or SPE)

7. Formulation
(Sterile Vial)

8. Quality Control
(pH, RCP, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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